Cas no 1262014-81-2 (2,4,6-Trichlorocinnamic acid)

• Product Name: 2,4,6-Trichlorocinnamic acid
• CAS No: 1262014-81-2
• MF: C₉H₅Cl₃O₂
• MW: 251.49379992485
• CID: 4948801
• Update Time: 2025-06-09

2,4,6-Trichlorocinnamic acid Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Trichlorocinnamic acid

• Inchi： 1S/C9H5Cl3O2/c10-5-3-7(11)6(8(12)4-5)1-2-9(13)14/h1-4H,(H,13,14)/b2-1+
• InChI Key： WYWPHTYDTACEPL-OWOJBTEDSA-N
• SMILES： ClC1C=C(C=C(C=1/C=C/C(=O)O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 230
• XLogP3: 3.8
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids

Additional information on 2,4,6-Trichlorocinnamic acid

Introduction to 2,4,6-Trichlorocinnamic Acid (CAS No. 1262014-81-2)

2,4,6-Trichlorocinnamic acid (CAS No. 1262014-81-2) is a synthetic compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structure, which includes a cinnamic acid backbone substituted with three chlorine atoms at the 2, 4, and 6 positions. The presence of these chlorine atoms imparts distinct chemical properties and biological activities, making it a valuable molecule for various applications.

The synthesis of 2,4,6-trichlorocinnamic acid typically involves a series of well-defined chemical reactions. One common approach is the Claisen condensation of 3,5-dichlorobenzaldehyde with malonic acid, followed by esterification and subsequent hydrolysis to yield the final product. This synthetic route is well-documented in the literature and has been optimized to achieve high yields and purity levels.

In terms of its physical properties, 2,4,6-trichlorocinnamic acid is a white crystalline solid with a melting point ranging from 150°C to 155°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as ethanol and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for various experimental conditions and formulations.

The biological activities of 2,4,6-trichlorocinnamic acid have been the subject of extensive research. Recent studies have highlighted its potential as an antimicrobial agent. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects against a wide range of bacterial strains, including both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve disruption of bacterial cell membranes, leading to cell death.

Beyond its antimicrobial properties, 2,4,6-trichlorocinnamic acid has also shown promise in cancer research. A study conducted by researchers at the National Institutes of Health (NIH) found that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The selective cytotoxicity is attributed to its ability to modulate key signaling pathways involved in cell survival and proliferation.

In addition to its direct biological activities, 2,4,6-trichlorocinnamic acid serves as an important building block for the synthesis of more complex molecules. Its reactive functional groups allow for easy modification through various chemical transformations, making it a versatile intermediate in the development of new drugs and materials. For example, it can be used as a precursor for the synthesis of novel anticancer agents or as a component in the formulation of advanced materials with tailored properties.

The safety profile of 2,4,6-trichlorocinnamic acid has been evaluated in several preclinical studies. These studies have generally shown that the compound is well-tolerated at therapeutic concentrations and does not exhibit significant toxicity or adverse effects. However, as with any chemical compound used in medical applications, further safety assessments are necessary to ensure its safe use in humans.

In conclusion, 2,4,6-trichlorocinnamic acid (CAS No. 1262014-81-2) is a multifaceted compound with a wide range of potential applications in medicine and materials science. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, it is likely that this compound will play an increasingly important role in various scientific and industrial fields.